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Compound of Interest

Compound Name: 2,4-Dichloro-1-iodobenzene

Cat. No.: B1347110 Get Quote

Technical Guide: 2,4-Dichloro-1-iodobenzene
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-dichloro-1-iodobenzene, a

key intermediate in organic synthesis. This document details its chemical structure, properties,

synthesis, and applications, with a focus on its utility in forming carbon-carbon bonds essential

for drug development and materials science.

Chemical Identity and Structure
2,4-dichloro-1-iodobenzene is an aromatic organic compound. Its structure consists of a

benzene ring substituted with one iodine atom and two chlorine atoms at positions 2 and 4

relative to the iodine.

CAS Number: 29898-32-6[1]

Molecular Formula: C₆H₃Cl₂I

IUPAC Name: 2,4-dichloro-1-iodobenzene

Synonyms: 1,3-Dichloro-4-iodobenzene, 2,4-Dichloroiodobenzene, 2,4-Dichlorophenyl

iodide[2]

Structure:
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SMILES:Clc1ccc(I)c(Cl)c1

Physicochemical Properties
The physical and chemical properties of 2,4-dichloro-1-iodobenzene are summarized in the

table below. This compound is typically a colorless to pale yellow or brown liquid at room

temperature and is sparingly soluble in water but soluble in common organic solvents.[2]

Property Value

Molecular Weight 272.89 g/mol

Appearance Light yellow to brown clear liquid

Density 2.01 g/mL at 25 °C (lit.)

Boiling Point 262-263 °C (lit.)

Refractive Index n20/D 1.647 (lit.)

Purity >98.0% (GC)

Synthesis Pathway
A common and effective method for the synthesis of 2,4-dichloro-1-iodobenzene is through

the diazotization of 2,4-dichloroaniline, followed by a Sandmeyer-type iodination reaction. This

two-step, one-pot procedure is a staple in the synthesis of aryl iodides from their corresponding

anilines.

The general workflow for this synthesis is depicted below:
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Synthesis of 2,4-Dichloro-1-iodobenzene

2,4-Dichloroaniline

Diazonium Salt Intermediate

  NaNO₂, Acid (e.g., p-TsOH)
  Water, Room Temp  

2,4-Dichloro-1-iodobenzene

  KI, Room Temp  
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Sonogashira Coupling Workflow

2,4-Dichloro-1-iodobenzene
+ Terminal Alkyne

(e.g., 2-methyl-3-butyn-2-ol)

Reaction Mixture

Pd Catalyst (e.g., PdCl₂(PPh₃)₂)
+ Cu(I) Co-catalyst (e.g., CuI)

Solvent/Base
(e.g., Triethylamine)

Aqueous Workup
(e.g., Dilute HCl, EtOAc extraction)

  Monitor by TLC  

Purification
(e.g., Column Chromatography)

Coupled Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,4-dichloro-1-iodobenzene CAS number and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347110#2-4-dichloro-1-iodobenzene-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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